Cas no 483366-11-6 ((2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid)

• Product Name: (2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid
• CAS No: 483366-11-6
• Molecular Formula: C₁₂H₁₅FN₂O₃S
• Molecular Weight: 286.322505235672
• CID: 2648331

(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid Properties

Names and Identifiers

• (2S,4S)-4-FLUOROPYRROLIDINE-2-CARBONITRILE 4-METHYLBENZENESULFONATE
• (2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid
• TYCJUPDDHFBIBD-CKDWGAALSA-N
• SB18323
• (2s,4s)-2-cyano-4-fluoropyrrolidine p-toluene sulfonate
• (2S,4S)-4-fluoropyrrolidine-2-carbonitrile p-toluenesulfonate
• (2s,4s)-4-fluoropyrrolidine-2-carbonitrile p-methylbenzenesulfonate
• (2S,4s)-4-fluoropyrrolidine-2-carbonitrile4-methylbenzenesulfonate
• (2S,4S)-4-fluoropyrrolidine-2-carbonitri

• InChIKey： TYCJUPDDHFBIBD-CKDWGAALSA-N
• Inchi： 1S/C7H8O3S.C5H7FN2/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-1-5(2-7)8-3-4/h2-5H,1H3,(H,8,9,10);4-5,8H,1,3H2/t;4-,5-/m.0/s1
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.F[C@@H]1CN[C@H](C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Heavy Atom Count: 19
• Complexity: 332
• Topological Polar Surface Area: 98.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates